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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

A Technical Deep Dive for Researchers and Developers

Solvent-soluble black dyes, long-standing workhorses in traditional industries, are finding new

and exciting applications beyond their conventional use in inks, plastics, and coatings. This

guide explores the burgeoning landscape of these versatile molecules, offering a

comprehensive overview of their emerging roles in advanced materials science, life sciences,

and electronics. This document provides researchers, scientists, and drug development

professionals with a detailed look at the technical specifications, experimental protocols, and

underlying scientific principles driving these innovations.

Core Technical Data of Key Solvent-Soluble Black
Dyes
A clear understanding of the physicochemical properties of solvent-soluble black dyes is

paramount for their successful application. The following table summarizes key quantitative

data for some of the most prominent solvent black dyes, facilitating a comparative analysis for

material selection.
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Property
Solvent Black 5

(Nigrosine)

Solvent Black 7

(Oil Soluble

Nigrosine)

Solvent Black

29

Solvent Black

46

C.I. Name 50415 50415:1 - -

CAS Number
11099-03-9 /

8005-02-5

10135-15-7 /

8005-02-5
61901-87-9 65294-17-9

Molecular

Formula

Mixture of

phenazine-based

compounds

Mixture of

phenazine-based

compounds

Metal complex
C₂₅H₃₀N₃·C₁₈H₁₄

N₃O₃S

Appearance Black Powder
Bluish-black

powder
Black Powder

Reddish-black

powder

Solubility

Soluble in

ethanol,

benzene,

toluene;

Insoluble in

water[1][2]

Soluble in

ethanol,

benzene,

toluene, oleic

acid, stearic acid;

Insoluble in

water[1][3]

Excellent

solubility in

various solvent-

based

formulations[4]

Soluble in

organic solvents

like ethanol,

isopropanol, and

propylene glycol;

Insoluble in

water[5]

Melting Point

(°C)
>180[1] - - 130[5]

Heat Resistance

(°C)
180[1]

>280 (in plastics

like nylon, ABS)

[3]

High heat

resistance[4]
200[5]

Light Fastness Good[1] Good[3] - 6-7 (Good)[5]

Moisture Content - ≤3%[6] - -

Tinting Strength - 100±5%[6] - 100-105%[7]

Emerging Applications and Underlying Mechanisms
The unique properties of solvent-soluble black dyes are being leveraged in a variety of

innovative fields:
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Advanced Polymer Science: These dyes are being employed to study polymer blend

morphology and diffusion kinetics. For instance, Solvent Black 46 can be used to selectively

stain one polymer phase in a blend, allowing for visualization and analysis of the blend's

microstructure under a microscope.[8] This provides valuable insights into material properties

and performance.

Biomedical and Life Sciences: Nigrosine (Solvent Black 5) has a long-standing, albeit niche,

application in microbiology for negative staining of bacteria and fungi like Cryptococcus

neoformans.[9] This technique provides a dark background against which unstained

microorganisms can be clearly visualized, revealing their morphology without the need for

heat fixation which can distort cellular structures.[9] Furthermore, the water-soluble version,

Nigrosin WS, is utilized in cell viability tests as it is excluded by living cells but penetrates

dead cells.[9]

Electronics and Optoelectronics: Certain solvent black dyes exhibit properties suitable for

use as charge control agents in electrophotographic toners and in inks for infrared

absorption reading.[10] Their ability to absorb light in the near-infrared spectrum is also being

explored for applications in functional coatings and security inks.

Specialty Coatings and Finishes: Beyond simple coloration, dyes like Solvent Black 29 are

valued for their ability to create deep, uniform, and durable finishes on materials such as

wood and leather.[4] Their high resistance to heat and light ensures the longevity of the color

in demanding applications, including automotive coatings and metal finishing.[4]

Detailed Experimental Protocols
To facilitate the exploration of these novel applications, this section provides detailed

methodologies for key experiments.

Protocol 1: Negative Staining of Bacteria using
Nigrosine (Solvent Black 5)
Objective: To visualize the morphology of bacterial cells without heat fixation.

Materials:

Nigrosine stain solution (10% w/v in distilled water)
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Bacterial culture

Microscope slides

Inoculating loop

Microscope

Procedure:

Place a small drop of nigrosine solution onto a clean microscope slide.

Using a sterile inoculating loop, aseptically transfer a small amount of bacterial culture and

mix it with the drop of nigrosine.

Take a second clean slide and hold it at a 45-degree angle to the first slide. Touch the edge

of the second slide to the drop of the dye-culture mixture.

Allow the drop to spread along the edge of the second slide.

Push the second slide across the first slide in a smooth, rapid motion to create a thin smear.

The smear should show a gradation of thickness, from thick and dark to thin and grey.

Allow the smear to air dry completely. Do not heat fix.

Observe the slide under the microscope using the oil immersion objective. The bacterial cells

will appear as clear, unstained bodies against a dark background.

Protocol 2: Staining of Polymer Blends for
Morphological Analysis using Solvent Black 46
Objective: To visualize the phase morphology of a polymer blend.

Materials:

Polymer blend (e.g., Polystyrene/Polymethylmethacrylate - PS/PMMA)

Toluene (or another suitable solvent for the blend)
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Solvent Black 46

Microscope slides and coverslips

Optical microscope

Procedure:

Solution Preparation: Prepare a solution of the polymer blend in toluene (e.g., 10% w/v).

Staining: Add a small amount of a concentrated Solvent Black 46 solution in toluene to the

polymer blend solution to achieve a final dye concentration that provides sufficient contrast

(e.g., 0.01% w/v).[8] Stir the mixture to ensure homogeneity.

Film Casting: Cast a thin film of the stained polymer solution onto a clean microscope slide

and allow the solvent to evaporate completely.

Microscopic Observation: Place a coverslip over the dried film and observe the sample under

an optical microscope in transmission mode. The phase with a higher affinity for the dye will

appear darker, revealing the morphology of the blend.[8]

Protocol 3: Determination of Dye Concentration using
UV-Vis Spectrophotometry
Objective: To quantify the concentration of a solvent-soluble black dye in a solution.

Materials:

Solvent Black dye of interest

A suitable solvent (e.g., ethanol, acetone)

UV-Vis Spectrophotometer

Cuvettes

Volumetric flasks and pipettes
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Procedure:

Preparation of a Standard Stock Solution: Accurately weigh a known mass of the dye and

dissolve it in a specific volume of the chosen solvent in a volumetric flask to create a stock

solution of known concentration.

Preparation of Standard Dilutions: Prepare a series of dilutions from the stock solution to

create standards of varying known concentrations.

Determination of Maximum Absorbance (λmax): Scan one of the standard solutions across a

range of wavelengths (e.g., 400-700 nm) to determine the wavelength at which the dye

exhibits maximum absorbance.

Measurement of Absorbance: Measure the absorbance of each of the standard solutions at

the determined λmax.

Creation of a Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. This should yield a linear relationship according to the Beer-Lambert law.

Measurement of Unknown Sample: Measure the absorbance of the unknown sample

solution at the λmax.

Determination of Unknown Concentration: Use the calibration curve to determine the

concentration of the dye in the unknown sample based on its absorbance.

Visualizing Workflows and Relationships
To further clarify the experimental and logical processes involved in the application of solvent-

soluble black dyes, the following diagrams have been generated using the DOT language.
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Nigrosine Base
(Solvent Black 5/7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solvent Black 7 - Oil Soluble Nigrosine - Nigrosin N from Emperor Chem
[emperordye.com]

2. Synthesis Method of Solvent black 5 - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

3. Properties and Application of Solvent Black 7 - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

4. nbinno.com [nbinno.com]

5. benchchem.com [benchchem.com]

6. Solvent Black 7-Solvent Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

7. ﻿Dimacolor solvent dyes,Solvent Black B,Solvent Black 46 [dimacolor.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b599347?utm_src=pdf-body-img
https://www.benchchem.com/product/b599347?utm_src=pdf-custom-synthesis
https://emperordye.com/tds/solvent-black-7.html
https://emperordye.com/tds/solvent-black-7.html
https://www.dyestuffscn.com/info/synthesis-method-of-solvent-black5-38286218.html
https://www.dyestuffscn.com/info/synthesis-method-of-solvent-black5-38286218.html
https://www.dyestuffscn.com/info/properties-and-application-of-solvent-black7-38331723.html
https://www.dyestuffscn.com/info/properties-and-application-of-solvent-black7-38331723.html
https://www.nbinno.com/article/solvent-dyes/solvent-black-29-applications-beyond-ordinary-black-kw
https://www.benchchem.com/pdf/Protocol_for_the_Utilization_of_Solvent_Black_46_as_a_Non_Polar_Stain.pdf
https://www.cncolorchem.com/product/Solvent-Black-7.html
http://www.dimacolor.com/product_detail_en/id/346.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. benchchem.com [benchchem.com]

9. Nigrosin - Wikipedia [en.wikipedia.org]

10. US4624709A - Nigrosine dyes and process for preparing same - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Unveiling the Potential: Novel Applications for Solvent-
Soluble Black Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599347#discovering-novel-applications-for-solvent-
soluble-black-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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